1-(6-Chloropyrimidin-4-yl)azetidin-3-amine

• Molecular Formula: C7H9ClN4
• Molecular Weight: 184.62 g/mol
• IUPAC Name: 1-(6-chloropyrimidin-4-yl)azetidin-3-amine
• InChI: InChI=1S/C7H9ClN4/c8-6-1-7(11-4-10-6)12-2-5(9)3-12/h1,4-5H,2-3,9H2
• InChI Key: UCKGBALWWBWTDN-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=CC(=NC=N2)Cl)N

Description

1-(6-Chloropyrimidin-4-yl)azetidin-3-amine is a heterocyclic compound featuring a pyrimidine ring substituted with a chlorine atom at the 6-position and an azetidine ring attached at the 3-position

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(6-Chloropyrimidin-4-yl)azetidin-3-amine typically involves the reaction of 6-chloropyrimidine with azetidine under specific conditions. One common method includes the use of catalytic copper iodide in the presence of a base such as potassium carbonate in dimethylformamide, heated to 135°C overnight .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(6-Chloropyrimidin-4-yl)azetidin-3-amine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom on the pyrimidine ring can be substituted with other nucleophiles.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, altering its functional groups.

Common Reagents and Conditions:

Substitution Reactions: Catalysts such as palladium or copper, along with bases like potassium carbonate, are commonly used.

Oxidation Reactions: Oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction Reactions: Reducing agents such as sodium borohydride or lithium aluminum hydride.

Major Products Formed:

Substitution Products: Various substituted pyrimidine derivatives.

Oxidation Products: Oxidized forms of the azetidine ring.

Reduction Products: Reduced forms of the pyrimidine ring.

Scientific Research Applications

1-(6-Chloropyrimidin-4-yl)azetidin-3-amine has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of novel materials and chemical processes

Mechanism of Action

The mechanism of action of 1-(6-Chloropyrimidin-4-yl)azetidin-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access and altering metabolic pathways .

Comparison with Similar Compounds

2-Aminopyrimidin-4-one: Known for its antiviral and antitumor activities.

4,5-Disubstituted Pyrimidine Analogs: Used in various pharmaceutical applications.

Uniqueness: 1-(6-Chloropyrimidin-4-yl)azetidin-3-amine stands out due to its unique combination of a pyrimidine ring with an azetidine moiety, offering distinct chemical properties and biological activities compared to other pyrimidine derivatives .